Cas no 59937-42-7 ((2R,3R)-3-((tert-Butoxycarbonyl)amino)-2-hydroxy-3-phenylpropanoic acid)

• Product Name: (2R,3R)-3-((tert-Butoxycarbonyl)amino)-2-hydroxy-3-phenylpropanoic acid
• CAS No: 59937-42-7
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• CID: 1035677
• PubChem ID: 40787317
• Update Time: 2025-10-18

(2R,3R)-3-((tert-Butoxycarbonyl)amino)-2-hydroxy-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-3-((tert-Butoxycarbonyl)amino)-2-hydroxy-3-phenylpropanoic acid
• (2R,3R)-2-hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoic acid
• CS-0107809
• DTXSID00654582
• (2R,3R)-3-[(tert-Butoxycarbonyl)amino]-2-hydroxy-3-phenylpropanoic acid
• PS-12824
• AKOS016844027
• N-Boc-(2R,3R)-3-Amino-2-hydroxy-3-phenyl-propionic acid
• (2R,3S)-N-t-Butoxycarbonyl-3-phenylisoserine
• N-Boc-(2R,3R)-3-amino-2-hydroxy-3-phenylpropionic acid
• N-Boc-(2R,3R)-3-amino-2-hydroxy-3-phenylpropanoic acid
• D76749
• (2R,3R)-3-(tert-butoxycarbonylamino)-2-hydroxy-3-phenylpropanoic acid
• 59937-42-7
• (2R,3R)-3-((tert-Butoxycarbonyl)amino)-2-hydroxy-3-phenylpropanoicacid

• MDL： MFCD02684461
• Inchi： 1S/C14H19NO5/c1-14(2,3)20-13(19)15-10(11(16)12(17)18)9-7-5-4-6-8-9/h4-8,10-11,16H,1-3H3,(H,15,19)(H,17,18)/t10-,11-/m1/s1
• InChI Key： ZVAFCKLQJCZGAP-GHMZBOCLSA-N
• SMILES： O(C(N[C@H](C1C=CC=CC=1)[C@H](C(=O)O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.12600
• Monoisotopic Mass: 281.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• PSA: 99.35000
• LogP: 1.90230

Additional information on (2R,3R)-3-((tert-Butoxycarbonyl)amino)-2-hydroxy-3-phenylpropanoic acid

Recent Advances in the Application of (2R,3R)-3-((tert-Butoxycarbonyl)amino)-2-hydroxy-3-phenylpropanoic acid (CAS: 59937-42-7) in Chemical Biology and Pharmaceutical Research

The compound (2R,3R)-3-((tert-Butoxycarbonyl)amino)-2-hydroxy-3-phenylpropanoic acid (CAS: 59937-42-7) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This chiral amino acid derivative serves as a critical intermediate in the synthesis of bioactive molecules, including peptide-based therapeutics and enzyme inhibitors. Recent studies have highlighted its role in the development of novel drug candidates targeting various diseases, such as cancer, infectious diseases, and neurological disorders. The compound's unique stereochemistry and functional groups make it a valuable building block for asymmetric synthesis and structure-activity relationship (SAR) studies.

One of the most notable advancements in the application of (2R,3R)-3-((tert-Butoxycarbonyl)amino)-2-hydroxy-3-phenylpropanoic acid is its incorporation into peptide-based drug design. Researchers have utilized this compound to synthesize constrained peptides with enhanced stability and bioavailability. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful use of this intermediate in the development of a potent inhibitor of the SARS-CoV-2 main protease. The inhibitor exhibited nanomolar affinity and high selectivity, showcasing the potential of this compound in antiviral drug discovery.

In addition to its role in peptide therapeutics, (2R,3R)-3-((tert-Butoxycarbonyl)amino)-2-hydroxy-3-phenylpropanoic acid has been employed in the synthesis of small molecule inhibitors targeting key enzymes in cancer pathways. A recent study in Bioorganic & Medicinal Chemistry Letters reported the use of this compound as a precursor for the development of selective kinase inhibitors. The researchers optimized the synthetic route to achieve high yields and purity, enabling further biological evaluation. The resulting inhibitors demonstrated promising activity against several cancer cell lines, with minimal off-target effects.

Furthermore, the compound's utility extends to the field of chemical biology, where it has been used as a probe to study enzyme mechanisms and protein-ligand interactions. A 2024 publication in ACS Chemical Biology described the synthesis of a fluorescently labeled derivative of (2R,3R)-3-((tert-Butoxycarbonyl)amino)-2-hydroxy-3-phenylpropanoic acid for real-time monitoring of enzymatic reactions. This innovative approach provided new insights into the dynamics of enzyme-substrate binding and catalysis, opening avenues for the design of more efficient biocatalysts.

Despite these advancements, challenges remain in the large-scale production and application of (2R,3R)-3-((tert-Butoxycarbonyl)amino)-2-hydroxy-3-phenylpropanoic acid. Recent efforts have focused on optimizing synthetic methodologies to improve yield, reduce costs, and minimize environmental impact. Green chemistry approaches, such as catalytic asymmetric synthesis and solvent-free reactions, have shown promise in addressing these challenges. A 2023 review in Organic Process Research & Development highlighted several scalable and sustainable synthetic routes for this compound, emphasizing the importance of process optimization in pharmaceutical manufacturing.

In conclusion, (2R,3R)-3-((tert-Butoxycarbonyl)amino)-2-hydroxy-3-phenylpropanoic acid (CAS: 59937-42-7) continues to play a pivotal role in chemical biology and pharmaceutical research. Its applications in peptide therapeutics, enzyme inhibition, and chemical probes underscore its versatility and importance in drug discovery. Future research is expected to further explore its potential in emerging therapeutic areas, such as targeted protein degradation and immunotherapy. As synthetic methodologies advance, this compound is poised to remain a cornerstone in the development of next-generation pharmaceuticals.